Cas no 64109-87-1 (3H-Indole, 5-nitro-2-phenyl-)

• Product Name: 3H-Indole, 5-nitro-2-phenyl-
• CAS No: 64109-87-1
• MF: C₁₄H₁₀N₂O₂
• MW: 238.241403102875
• CID: 1677595
• Update Time: 2024-09-03

3H-Indole, 5-nitro-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Indole, 5-nitro-2-phenyl-

• Inchi： 1S/C14H10N2O2/c17-16(18)12-6-7-13-11(8-12)9-14(15-13)10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key： MXPLQQMLWJFYTE-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C([N+]([O-])=O)C=C2)CC=1C1=CC=CC=C1

Computed Properties

• Exact Mass: 238.0743

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 399.7±42.0 °C(Predicted)
• PSA: 55.5
• pka: 1.98±0.20(Predicted)